UnyLinker 12

• Molecular Formula: C39H35NO10
• Molecular Weight: 677.7 g/mol
• InChI: InChI=1S/C39H35NO10/c1-46-27-17-13-24(14-18-27)39(23-9-5-3-6-10-23,25-15-19-28(47-2)20-16-25)50-36-34-32-31(33(49-34)35(36)48-30(43)22-21-29(41)42)37(44)40(38(32)45)26-11-7-4-8-12-26/h3-20,31-36H,21-22H2,1-2H3,(H,41,42)/t31-,32+,33-,34+,35-,36+/m0/s1
• InChIKey: KPROLRFVRRGFBD-RHEFJYAGSA-N

UnyLinker 12 Universal Linker for Solid-Phase Oligonucleotide Synthesis: Procurement and Performance Overview

UnyLinker 12 (CAS 852684-08-3) is a conformationally rigid universal linker molecule designed for solid-phase oligonucleotide synthesis. Developed by Isis Pharmaceuticals (now Ionis Pharmaceuticals), its core structure features a norbornane-derived bridgehead ring oxygen atom that locks the 4,4′-dimethoxytrityl (DMT) and succinyl functional groups in a fixed syn orientation [1]. This preorganized geometry enables efficient and clean cleavage under standard aqueous ammonia deprotection conditions. The compound is commercially supplied as the TEA salt (UnyLinker 12 TEA) and is available loaded onto various solid supports including controlled-pore glass (CPG) and polystyrene (PS) resins at loadings ranging from 40 to 400 µmol/g [2]. Unlike traditional nucleoside-loaded supports that require separate inventory for each 3′-terminal residue, UnyLinker 12 serves as a single universal starting material compatible with diverse oligonucleotide chemistries including 2′-deoxy, 2′-O-methyl, 2′-O-methoxyethyl, LNA, FANA, and phosphorothioate backbones [1].

Workflow Solid-phase oligonucleotide synthesis

Selection Universal linker for any 3′ residue

Use Context Diverse chemistries (DNA, 2′-OMe, MOE, LNA, FANA, PS)

Format TEA salt; CPG and PS resin loading available

• [1] Ravikumar VT, Kumar RK, Olsen P, Moore MN, Carty RL, Andrade M, et al. UnyLinker: An Efficient and Scaleable Synthesis of Oligonucleotides Utilizing a Universal Linker Molecule: A Novel Approach To Enhance the Purity of Drugs. Org Process Res Dev. 2008;12(3):399-410. View Source
• [2] Kinovate Life Sciences Inc. NittoPhase UnyLinker and NittoPhase HL UnyLinker Product Overview. Kinovate.com. View Source

UnyLinker 12 in Oligonucleotide Manufacturing: Why Linker Selection Determines Synthesis Efficiency and Product Purity

Universal linkers cannot be treated as interchangeable commodities because their underlying chemical architecture directly dictates cleavage kinetics, impurity profiles, and compatibility with sensitive modifications. UnyLinker 12 employs a rigid syn-diol geometry that accelerates the intramolecular cleavage reaction while minimizing side reactions that generate branched impurities [1]. In contrast, alternative universal linkers such as the N-methyl variant (Glen UnySupport) exhibit different deprotection byproducts (methylamine vs. aniline) that affect downstream purification workflows [2]. Traditional nucleoside-loaded supports, while historically standard, impose significant inventory burden and create batch-to-batch variability in the polymer-bound starting material, a problem that UnyLinker 12 eliminates by providing a single, fully characterized raw material for all oligonucleotide sequences [3]. The quantifiable differences in cleavage time, crude purity, and impurity elimination documented below demonstrate that linker selection is a critical procurement decision with direct consequences for manufacturing cost, turnaround time, and final drug substance quality.

Traditional nucleoside-loaded supports

Inventory burden and batch variability from resin-bound nucleoside; branching impurity risk may persist

N-methyl universal linker (Glen UnySupport)

Comparable cleavage yield but releases methylamine instead of aniline; byproduct difference may alter purification workflows

Generic universal linkers

Cleavage kinetics and impurity profiles can vary; direct substitution requires validation for target sequences

• [1] Ravikumar VT, Kumar RK, Olsen P, Moore MN, Carty RL, Andrade M, et al. UnyLinker: An Efficient and Scaleable Synthesis of Oligonucleotides Utilizing a Universal Linker Molecule: A Novel Approach To Enhance the Purity of Drugs. Org Process Res Dev. 2008;12(3):399-410. View Source
• [2] Glen Research. Glen UnySupport Technical Datasheet. Glenresearch.com. View Source
• [3] Ravikumar VT, Kumar RK, Olsen P, Moore MN, Carty RL, Andrade M, et al. UnyLinker: An Efficient and Scaleable Synthesis of Oligonucleotides Utilizing a Universal Linker Molecule: A Novel Approach To Enhance the Purity of Drugs. Org Process Res Dev. 2008;12(3):399-410. View Source

UnyLinker 12 Performance Benchmarks: Quantitative Comparison Data for Oligonucleotide Synthesis Linker Selection

UnyLinker 12 vs. Traditional Nucleoside-Loaded Supports: Elimination of Branching Impurities

UnyLinker 12 completely eliminates a class of branching impurities that arise when nucleosides are loaded directly onto solid supports via exocyclic amino group reactions. Using ion-pair HPLC-UV-MS with a detection limit of <0.1%, no base modification or branching was detected in oligonucleotides synthesized with UnyLinker 12 [1]. This represents a qualitative improvement over traditional nucleoside-loaded controlled-pore glass (CPG) supports, where such branching impurities are an inherent and unavoidable byproduct of the loading chemistry.

Impurity Elimination

Data to verify

Undetectable vs. inherent presence with nucleoside-loaded CPG

Reduces purification burden; supports higher purity

Verification at intended scale and sequence recommended

Evidence Dimension	Branching Impurity Formation (Exocyclic Amino Group Side Reaction)
Target Compound Data	Undetectable (<0.1% by IP-HPLC-UV-MS)
Comparator Or Baseline	Traditional nucleoside-loaded CPG supports (e.g., dT-CPG, dA-CPG, dC-CPG, dG-CPG)
Quantified Difference	Complete elimination (undetectable vs. inherent presence)
Conditions	IP-HPLC-UV-MS analysis; detection limit <0.1%

Why This Matters

Eliminating this impurity class reduces purification burden and improves final oligonucleotide purity, which is critical for therapeutic applications where even trace impurities can impact safety and efficacy.

• [1] Ravikumar VT, Kumar RK, Olsen P, Moore MN, Carty RL, Andrade M, et al. UnyLinker: An Efficient and Scaleable Synthesis of Oligonucleotides Utilizing a Universal Linker Molecule: A Novel Approach To Enhance the Purity of Drugs. Org Process Res Dev. 2008;12(3):399-410. View Source

UnyLinker 12 vs. Glen UnySupport: Gas-Phase Cleavage Yield Comparison Under Identical Conditions

In a direct head-to-head comparison, UnyLinker 12 and Glen UnySupport (N-methyl variant) were evaluated for cleavage and dephosphorylation of T10 oligodeoxynucleotides in the gas phase using a custom NH₃ device [1]. Average yields were measured across multiple time points (15-240 minutes) and temperatures (80°C and 90°C) at 40 psi. The study concluded that the performance of the two linkers was sufficiently similar that each fulfills the requirements for mainstream high-throughput oligodeoxynucleotide cleavage and deprotection [1]. The critical differentiating factor lies in the deprotection byproduct: UnyLinker 12 releases aniline, whereas UnySupport releases methylamine, which has implications for waste stream management and purification workflows in large-scale manufacturing [2].

Cleavage Performance

Head-to-head

Comparable yields vs. UnySupport across 15–240 min, 80–90°C

Selection based on byproduct (aniline vs. methylamine)

Yield parity; waste-stream compatibility drives choice

Evidence Dimension	T10mer Oligodeoxynucleotide Cleavage Yield (Gas-Phase NH₃)
Target Compound Data	Yield range not explicitly differentiated; performance described as 'similar enough' to fulfill requirements
Comparator Or Baseline	Glen UnySupport (N-methyl universal linker)
Quantified Difference	Comparable yields across 15-240 min, 80-90°C, 40 psi
Conditions	Gas-phase NH₃ cleavage; 40 psi; 80°C and 90°C; time points 15, 30, 60, 120, 240 min; water added prior to incubation

Why This Matters

Procurement decisions between UnyLinker 12 and UnySupport should be driven by downstream processing compatibility (aniline vs. methylamine waste) rather than yield, as the two linkers demonstrate functionally equivalent cleavage performance.

• [1] Jensen MA, Anderson KM, Davis RW. Gas-phase cleavage and dephosphorylation of universal linker-bound oligodeoxynucleotides. Nucleosides Nucleotides Nucleic Acids. 2010;29(11):867-878. View Source
• [2] Glen Research. Glen UnySupport Technical Datasheet. Glenresearch.com. View Source

UnyLinker 12 LNA Cleavage Kinetics: Accelerated Deprotection for 3′-Oxy-LNA Oligonucleotides

When a 3′-oxy-LNA nucleoside is attached to UnyLinker-type solid supports, cleavage and deprotection occurs substantially faster than with standard nucleosides [1]. The baseline cleavage time for UnyLinker 12 under standard small-scale conditions (concentrated ammonium hydroxide, 55°C) is 8 hours [2]. With 3′-oxy-LNA at the terminus, the method enables complete cleavage in 30 minutes to 6 hours using concentrated ammonium hydroxide [1]. This represents up to a 16-fold reduction in cleavage time compared to the 8-hour baseline for standard nucleosides.

LNA Cleavage Speed

Reported

Up to 16× faster cleavage

Accelerated cycle time for 3′-oxy-LNA sequences

0.5 h vs. 8 h baseline; concentrated NH₄OH, 55°C

Evidence Dimension	Cleavage Time (Concentrated NH₄OH)
Target Compound Data	30 minutes to 6 hours (with 3′-oxy-LNA nucleoside)
Comparator Or Baseline	8 hours (standard nucleoside baseline on UnyLinker 12 at 55°C)
Quantified Difference	Up to 16-fold faster (0.5 hr vs. 8 hr minimum)
Conditions	Concentrated ammonium hydroxide; 55°C for baseline; 3′-oxy-LNA nucleoside at terminus

Why This Matters

Accelerated cleavage for LNA-containing oligonucleotides reduces overall manufacturing cycle time, which directly translates to higher throughput and lower production costs for this therapeutically important class of modified nucleic acids.

• [1] Rapid Unylinker Cleavage. US Patent Application 20210292357. Filed March 22, 2018. View Source
• [2] Ravikumar VT, Kumar RK, Olsen P, Moore MN, Carty RL, Andrade M, et al. UnyLinker: An Efficient and Scaleable Synthesis of Oligonucleotides Utilizing a Universal Linker Molecule: A Novel Approach To Enhance the Purity of Drugs. Org Process Res Dev. 2008;12(3):399-410. View Source

UnyLinker 12 Scalability: Validated Large-Scale Oligonucleotide Drug Synthesis

UnyLinker 12 has been validated for large-scale oligonucleotide drug manufacturing up to 700 mmol scale on GE-Amersham's OligoProcess synthesizer [1]. The study demonstrated successful synthesis of multiple phosphorothioate first- and second-generation antisense drugs using UnyLinker 12 as a single raw material input. This eliminates the need to characterize and qualify multiple nucleoside-loaded polymer matrices, each of which represents a distinct starting material with its own impurity profile and regulatory documentation burden.

Scale Validation

Data to verify

700 mmol synthesis demonstrated

Supports manufacturing-scale procurement

OligoProcess; phosphorothioate oligonucleotides

Evidence Dimension	Maximum Validated Synthesis Scale
Target Compound Data	700 mmol (phosphorothioate antisense drugs)
Comparator Or Baseline	Traditional nucleoside-loaded CPG supports (typically <100 mmol per batch; multiple supports required)
Quantified Difference	Demonstrated scalability to 700 mmol with single universal support
Conditions	GE-Amersham OligoProcess synthesizer; gas-sparged and packed-bed configurations; phosphorothioate backbone

Why This Matters

Procurement of UnyLinker 12 simplifies supply chain logistics and regulatory filing by reducing the number of starting materials from four distinct nucleoside-loaded supports to a single universal linker, while simultaneously providing validated scalability to manufacturing-relevant batch sizes.

• [1] Ravikumar VT, Kumar RK, Olsen P, Moore MN, Carty RL, Andrade M, et al. UnyLinker: An Efficient and Scaleable Synthesis of Oligonucleotides Utilizing a Universal Linker Molecule: A Novel Approach To Enhance the Purity of Drugs. Org Process Res Dev. 2008;12(3):399-410. View Source

UnyLinker 12 Procurement Use Cases: Optimized Scenarios for Oligonucleotide Synthesis and Manufacturing

Therapeutic Oligonucleotide cGMP Manufacturing Requiring High Crude Purity

Organizations developing antisense oligonucleotides, siRNA, or aptamers for clinical applications should procure UnyLinker 12 to eliminate branching impurities that arise from exocyclic amino group reactions on traditional nucleoside-loaded supports. The undetectable impurity level (<0.1%) achieved with UnyLinker 12 [1] reduces downstream purification burden and improves final drug substance purity, directly addressing regulatory expectations for impurity control in therapeutic oligonucleotides.

High-Throughput Oligonucleotide Library Synthesis

Core facilities and CROs performing high-throughput oligonucleotide synthesis across diverse sequences benefit from UnyLinker 12's universal compatibility. A single support type enables synthesis of any sequence regardless of 3′-terminal residue, eliminating the need to maintain and swap multiple nucleoside-loaded columns [1]. Gas-phase cleavage performance is comparable to alternative universal linkers, with the choice of UnyLinker 12 vs. UnySupport depending on downstream preference for aniline vs. methylamine waste streams [2].

LNA-Containing Oligonucleotide Manufacturing

For oligonucleotides incorporating locked nucleic acid (LNA) modifications at the 3′-terminus, UnyLinker 12 offers accelerated cleavage kinetics that reduce overall cycle time by up to 16-fold compared to standard nucleoside cleavage [1][2]. This time savings is particularly valuable in manufacturing campaigns for LNA-modified therapeutics, where faster turnaround directly impacts production scheduling and cost of goods.

Process Development and Scale-Up to 700 mmol Batch Size

Process chemistry teams scaling oligonucleotide synthesis from research to pilot and commercial manufacturing can rely on UnyLinker 12's validated performance at up to 700 mmol scale on OligoProcess synthesizers [1]. Using a single universal linker as the starting material simplifies regulatory filing by reducing the number of raw material specifications that must be documented and controlled, while providing a proven path to large-scale production of phosphorothioate antisense drugs.

Application

Selection Property

Validation Focus

cGMP oligonucleotide synthesis

Branching impurity control

HPLC purity verification at scale

High-throughput library synthesis

Universal sequence compatibility

Throughput and yield consistency

LNA-modified oligonucleotide synthesis

Accelerated cleavage kinetics

Cycle time reduction evaluation

Process scale-up to manufacturing

Validated large-scale performance

Scalability from research to pilot batch

• [1] Ravikumar VT, Kumar RK, Olsen P, Moore MN, Carty RL, Andrade M, et al. UnyLinker: An Efficient and Scaleable Synthesis of Oligonucleotides Utilizing a Universal Linker Molecule: A Novel Approach To Enhance the Purity of Drugs. Org Process Res Dev. 2008;12(3):399-410. View Source
• [2] Jensen MA, Anderson KM, Davis RW. Gas-phase cleavage and dephosphorylation of universal linker-bound oligodeoxynucleotides. Nucleosides Nucleotides Nucleic Acids. 2010;29(11):867-878. View Source